N-benzyl-N-methylbiphenyl-4-carboxamide

• Molecular Formula: C21H19NO
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-benzyl-N-methyl-4-phenylbenzamide
• InChI: InChI=1S/C21H19NO/c1-22(16-17-8-4-2-5-9-17)21(23)20-14-12-19(13-15-20)18-10-6-3-7-11-18/h2-15H,16H2,1H3
• InChI Key: FLKDHRZDKKOFRK-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

N-benzyl-N-methylbiphenyl-4-carboxamide, also known as BMBC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 283.36 g/mol.

Mechanism of Action

The mechanism of action of N-benzyl-N-methylbiphenyl-4-carboxamide is not fully understood, but it is believed to act as an inhibitor of various enzymes and receptors in the body. This inhibition may lead to changes in cellular signaling pathways, which can have a variety of effects on cellular function.
Biochemical and Physiological Effects:
N-benzyl-N-methylbiphenyl-4-carboxamide has been shown to have a variety of biochemical and physiological effects in various studies. For example, it has been shown to have anti-inflammatory and analgesic effects in animal models, which may make it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

N-benzyl-N-methylbiphenyl-4-carboxamide has several advantages for use in lab experiments, including its high solubility in organic solvents, its relatively low toxicity, and its ability to act as a building block for the synthesis of functional materials. However, one limitation of N-benzyl-N-methylbiphenyl-4-carboxamide is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments using this compound.

Future Directions

There are several future directions for research on N-benzyl-N-methylbiphenyl-4-carboxamide, including:
1. Further studies on the mechanism of action of N-benzyl-N-methylbiphenyl-4-carboxamide to better understand its effects on cellular signaling pathways.
2. Studies on the potential use of N-benzyl-N-methylbiphenyl-4-carboxamide as a drug candidate for the treatment of various diseases, such as cancer and inflammation.
3. Synthesis of new functional materials using N-benzyl-N-methylbiphenyl-4-carboxamide as a building block, which could have potential applications in various fields of science.
4. Studies on the potential toxicity of N-benzyl-N-methylbiphenyl-4-carboxamide and its effects on human health.
In conclusion, N-benzyl-N-methylbiphenyl-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. While its mechanism of action is not fully understood, N-benzyl-N-methylbiphenyl-4-carboxamide has shown promising results as a potential drug candidate and building block for the synthesis of functional materials. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

N-benzyl-N-methylbiphenyl-4-carboxamide can be synthesized through a reaction between benzylamine and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields N-benzyl-N-methylbiphenyl-4-carboxamide as a product, which can be further purified through recrystallization.

Scientific Research Applications

N-benzyl-N-methylbiphenyl-4-carboxamide has been studied extensively for its potential applications in various fields of science. One of the primary areas of research is in the field of drug discovery, where N-benzyl-N-methylbiphenyl-4-carboxamide has shown promising results as a potential drug candidate for the treatment of various diseases. The compound has also been studied for its potential applications in the field of materials science, where it has been used as a building block for the synthesis of functional materials.